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Compound of Interest

Compound Name: NFh-ALP

Cat. No.: B15601122

For researchers, scientists, and drug development professionals, selecting the right antibody is
paramount for accurate and reproducible results. This guide provides a comparative overview
of anti-phosphorylated neurofilament heavy chain (pNFH) antibodies, focusing on their cross-
species reactivity. The information presented here is compiled from commercially available
antibody datasheets and scientific literature to aid in the selection of the most suitable antibody
for your research needs.

Phosphorylated neurofilament heavy chain (pNFH) is a critical biomarker for axonal damage in
various neurodegenerative diseases and traumatic brain injuries. Its detection across different
animal models is essential for preclinical research and drug development. This guide outlines
the reported species reactivity of several anti-pNFH antibodies and provides standardized
protocols for validation.

Comparative Analysis of Anti-pNFH Antibody Cross-
Species Reactivity

The following table summarizes the reported cross-species reactivity of various commercially
available anti-pNFH antibodies. This information is based on data provided by suppliers and
should be used as a guide. It is crucial to validate antibody performance in your specific
experimental context.
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Note: - Validated; )¢ - Not listed as validated; Predicted - Reactivity is predicted based on
sequence homology but not experimentally confirmed by the supplier. WB - Western Blot; IHC -
Immunohistochemistry; ICC/IF - Immunocytochemistry/Immunofluorescence; ELISA - Enzyme-
Linked Immunosorbent Assay.

Experimental Validation of Cross-Species Reactivity

To ensure the reliability of experimental results, it is imperative to validate the cross-species
reactivity of the selected anti-pNFH antibody. Below are standardized protocols for Western
Blotting and Immunohistochemistry.

Experimental Workflow for Cross-Species Reactivity
Validation

The following diagram illustrates a typical workflow for validating the cross-species reactivity of
an anti-pNFH antibody.
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» To cite this document: BenchChem. [A Researcher's Guide to Cross-Species Reactivity of
Anti-pNFH Antibodies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15601122#cross-species-reactivity-of-anti-pnfh-
antibodies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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